Cas no 1805065-74-0 (2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805065-74-0
• MF: C₆H₂F₄N₂O₂
• MW: 210.085895061493
• CID: 4906633
• Update Time: 2025-10-30

2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F4N2O2/c7-5-1-4(12(13)14)3(2-11-5)6(8,9)10/h1-2H
• InChI Key： HDYUKKNYOMLYJX-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1[N+](=O)[O-])F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine

2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound CAS No. 1805065-74-0, also known as 2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluoro group at position 2, a nitro group at position 4, and a trifluoromethyl group at position 5. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and efficiency. Researchers have explored various methodologies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to optimize the synthesis process. The use of transition metal catalysts has been particularly effective in enhancing the reaction yield and selectivity.

The structural features of this compound make it an attractive candidate for applications in pharmaceutical chemistry. The presence of electron-withdrawing groups such as the nitro and trifluoromethyl groups increases the electron deficiency of the pyridine ring, which can enhance its binding affinity to certain biological targets. Recent studies have demonstrated that 2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine exhibits potential as a lead compound in the development of new drug candidates targeting specific enzymes and receptors.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of 2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine make it a valuable component in the design of advanced materials, such as organic semiconductors and functional polymers. Researchers have investigated its ability to participate in π–π interactions and its role in modulating the electronic properties of polymer blends.

The environmental impact of CAS No. 1805065-74-0 has also been a topic of recent research interest. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound is stable under normal conditions, it undergoes gradual degradation under specific environmental conditions, such as exposure to UV light or microbial activity.

In conclusion, 2-Fluoro-4-nitro-5-(trifluoromethyl)pyridine, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its applications span from drug discovery to materials science, and ongoing studies aim to unlock its full potential while ensuring its safe use and environmental compatibility.